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Introduction
Vanadium pentafluoride (VF5), a highly reactive and volatile compound, exhibits notable

Lewis acidic properties, primarily characterized by its strong fluoride ion affinity. This technical

guide provides a comprehensive overview of the Lewis acid behavior of VF5, detailing its

adduct formation with various Lewis bases, the structural and spectroscopic characteristics of

these adducts, and its potential applications in catalysis. This document synthesizes available

data to offer a valuable resource for professionals in research and development.

Core Concepts: Lewis Acidity of Vanadium
Pentafluoride
In the gas phase, vanadium pentafluoride exists as a monomer with a trigonal bipyramidal

geometry.[1] However, in the solid state, it forms a polymeric structure with fluoride-bridged

octahedral vanadium centers, indicating a degree of self-association driven by Lewis acid-base

interactions.[1] The primary manifestation of VF5's Lewis acidity is its capacity to accept

electron pairs from Lewis bases, most notably fluoride ions, to form stable adducts.[2]

While VF5 is recognized as a Lewis acid, it is also a powerful oxidizing and fluorinating agent.

[2] Its Lewis acidity is considered weaker in comparison to its potent fluorinating and oxidizing
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capabilities.[2] Nevertheless, its ability to form stable hexafluorovanadate salts underscores its

significance as a Lewis acid.

Adduct Formation with Lewis Bases
The most well-documented Lewis acid-base reaction of vanadium pentafluoride is its reaction

with fluoride ion donors to form the hexafluorovanadate(V) anion, [VF6]−.[2] This reaction

exemplifies the strong electrophilic character of the vanadium(V) center in VF5.

Reaction with Fluoride Ions: Vanadium pentafluoride readily reacts with alkali metal fluorides,

such as potassium fluoride (KF), to form the corresponding hexafluorovanadate salts.[2]

VF5 + F⁻ → [VF6]⁻

Adducts with Other Lewis Bases
While the formation of [VF6]⁻ is the most prominent example of VF5's Lewis acidity, it can also

form adducts with other Lewis bases. For instance, the reaction of vanadium tetrafluoride (VF4)

with nitryl fluoride (NO2F) in the presence of iodine pentafluoride (IF5) as a catalyst leads to

the formation of the nitryl salt of hexafluorovanadate(V), NO2VF6. This reaction proceeds

through the oxidation of VF4 to VF5, which then acts as a Lewis acid.

Quantitative Data on Vanadium Pentafluoride and its
Adducts
A comprehensive understanding of the Lewis acid behavior of VF5 requires quantitative data

on its structure and the properties of its adducts. The following tables summarize key available

data.
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Property Value Reference

Molecular Formula VF5 [2]

Molar Mass 145.93 g/mol [2]

Appearance Colorless volatile liquid [2]

Melting Point 19.5 °C [2]

Boiling Point 48.3 °C [2]

Standard Enthalpy of

Formation (gas)
-1429.4 ± 0.8 kJ/mol [1]

Table 1: Physical and Thermodynamic Properties of Vanadium Pentafluoride

Parameter Value Method Reference

Geometry (Gas

Phase)

Trigonal Bipyramidal

(D3h)
Electron Diffraction [1]

Structure (Solid State)
Polymeric with fluoride

bridges
- [1]

Table 2: Structural Data for Vanadium Pentafluoride

Note: Detailed quantitative data such as bond lengths, vibrational frequencies, and NMR

chemical shifts for a wide range of VF5-Lewis base adducts are not extensively reported in the

readily available literature.

Experimental Protocols
Detailed experimental procedures are crucial for the safe and effective handling and study of

vanadium pentafluoride and its adducts.

Synthesis of Vanadium Pentafluoride
Vanadium pentafluoride can be prepared through the direct fluorination of vanadium metal.[2]
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Reaction: 2 V + 5 F₂ → 2 VF₅

Procedure: This reaction is typically carried out by passing a stream of fluorine gas over

vanadium metal powder at elevated temperatures. The volatile VF5 product is then collected by

condensation in a cold trap. Extreme caution must be exercised due to the high reactivity and

toxicity of both fluorine gas and vanadium pentafluoride.

Another method involves the disproportionation of vanadium tetrafluoride at 650 °C.[2]

Reaction: 2 VF₄ → VF₃ + VF₅

Synthesis of Hexafluorovanadate(V) Salts
The synthesis of alkali metal hexafluorovanadate(V) salts can be achieved by reacting VF5

with the corresponding alkali metal fluoride in a suitable solvent.

Example: Synthesis of Potassium Hexafluorovanadate(V) (KVF6)

Reaction: VF₅ + KF → KVF₆

Procedure: A solution of potassium fluoride in a suitable anhydrous solvent, such as anhydrous

hydrogen fluoride (aHF), is prepared. Vanadium pentafluoride is then carefully added to this

solution. The resulting potassium hexafluorovanadate(V) can be isolated by evaporation of the

solvent. All manipulations must be performed under an inert and dry atmosphere due to the

hygroscopic nature of the reactants and products.

Visualizing Lewis Acid Behavior and Experimental
Workflows
To better illustrate the concepts and procedures discussed, the following diagrams have been

generated using the DOT language.
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Figure 1: Lewis acid-base reaction of VF5 with a fluoride ion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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